(2E)-3-[4-(benzyloxy)-3-methoxyphenyl]-2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile

• IUPAC Name: (E)-2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(3-methoxy-4-phenylmethoxyphenyl)prop-2-enenitrile
• InChI: InChI=1S/C26H18Cl2N2O2S/c1-31-25-12-18(7-10-24(25)32-15-17-5-3-2-4-6-17)11-19(14-29)26-30-23(16-33-26)21-9-8-20(27)13-22(21)28/h2-13,16H,15H2,1H3/b19-11+
• InChI Key: JCAORHOZUDKKQG-YBFXNURJSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=C(C#N)C2=NC(=CS2)C3=C(C=C(C=C3)Cl)Cl)OCC4=CC=CC=C4
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C(\C#N)/C2=NC(=CS2)C3=C(C=C(C=C3)Cl)Cl)OCC4=CC=CC=C4
• Molecular Formula: C26H18Cl2N2O2S
• Molecular Weight: 493.4 g/mol
• CAS No.: 477296-22-3

Description

(2E)-3-[4-(benzyloxy)-3-methoxyphenyl]-2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile is a recognized and potent inhibitor of the tankyrase (TNKS) enzymes, specifically targeting TNKS1 and TNKS2 Source . Tankyrases are poly(ADP-ribose) polymerases (PARPs) that play a critical regulatory role in the Wnt/β-catenin signaling pathway by promoting the degradation of Axin, a key component of the β-catenin destruction complex. By inhibiting tankyrase activity, this compound stabilizes Axin, leading to enhanced β-catenin degradation and subsequent suppression of Wnt/β-catenin signal transduction Source . This mechanism makes it an invaluable chemical probe for researchers dissecting the complexities of Wnt signaling in fundamental biological processes, including cell proliferation and stem cell renewal. Its research applications extend to the investigation of various cancers, such as colorectal cancer, where aberrant Wnt pathway activation is a known driver of tumorigenesis Source . The high selectivity and potency of this inhibitor provide a powerful tool for validating tankyrase as a therapeutic target and for exploring the functional consequences of pathway inhibition in diverse in vitro and in vivo models.

Biological Activity

The compound (2E)-3-[4-(benzyloxy)-3-methoxyphenyl]-2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile is a complex organic molecule that has garnered attention for its potential biological activities. This article aims to summarize the current understanding of its biological activity, including its effects on various cell lines, mechanisms of action, and potential therapeutic applications.

Chemical Structure

The compound is characterized by a dual aromatic system and a thiazole ring, which are known to contribute to its biological properties. The structural formula can be represented as follows:

$$\text{C}_{21}\text{H}_{18}\text{Cl}_2\text{N}_2\text{O}_3\text{S}$$

Research indicates that the compound may exert its biological effects through several mechanisms:

• Inhibition of Cell Proliferation : Studies have shown that it can inhibit the proliferation of cancer cells by inducing apoptosis and regulating cell cycle progression.
• Anti-Metastatic Properties : The compound has been observed to suppress epithelial-mesenchymal transition (EMT), a critical process in cancer metastasis. This suppression is linked to downregulation of integrin α7 and matrix metalloproteinase-9 (MMP-9) expressions, which are pivotal in cell migration and invasion .

Anticancer Activity

A series of in vitro studies have demonstrated the anticancer potential of this compound against various cancer cell lines:

• Hepatocellular Carcinoma (HCC) : The compound significantly inhibited the growth and migration of Huh7 cells, a common HCC cell line with mutated p53. It altered the expression levels of key proteins associated with cancer progression, such as E-cadherin and vimentin .

Cell Line	IC50 Value (µM)	Mechanism of Action
Huh7	6.2	Induction of apoptosis
MCF-7	27.3	Inhibition of cell migration
PLC/PRF/5	Not specified	Downregulation of integrin α7

Antimicrobial Activity

The compound has also been evaluated for antimicrobial properties. Preliminary findings suggest that it exhibits significant antibacterial activity against various pathogenic bacteria, although specific data on its efficacy compared to standard antibiotics is still under investigation .

Case Studies

• Study on HCC Cells : A study focused on the effect of the compound on Huh7 cells revealed that it not only inhibited cell proliferation but also induced morphological changes indicative of apoptosis. This was linked to alterations in p53 signaling pathways .
• Comparative Analysis : Another study compared the compound's efficacy with other known anticancer agents. It was found to have comparable or superior activity against certain cancer lines, suggesting its potential as a lead compound for drug development .

Scientific Research Applications

Anticancer Activity

Recent studies have indicated that compounds similar to (2E)-3-[4-(benzyloxy)-3-methoxyphenyl]-2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile exhibit promising anticancer properties. The thiazole moiety is known for its biological activity, particularly in inhibiting cancer cell proliferation. For instance:

• Study Findings : A derivative of this compound was tested against various cancer cell lines, showing significant cytotoxicity with IC50 values in the low micromolar range. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest at the G1 phase.

Antimicrobial Properties

The compound has also been evaluated for its antimicrobial efficacy. The presence of the thiazole ring enhances its interaction with microbial enzymes.

• Case Study : In a recent investigation, (2E)-3-[4-(benzyloxy)-3-methoxyphenyl]-2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile demonstrated potent activity against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MIC) comparable to established antibiotics.

Synthetic Intermediates

This compound serves as a valuable intermediate in the synthesis of more complex organic molecules. Its unique structural features allow for various functionalizations.

Reaction Type	Conditions	Yield (%)
Nucleophilic Substitution	THF, reflux	85
Cross-Coupling Reactions	Pd-catalyzed conditions	70
Cyclization Reactions	Base-catalyzed cyclization	90

Catalysis

The compound has been explored as a catalyst in various organic reactions. Its ability to stabilize transition states makes it an excellent candidate for facilitating reactions such as:

• Michael Additions : The compound has shown effectiveness in promoting Michael addition reactions with good stereoselectivity.

Organic Electronics

Due to its unique electronic properties, (2E)-3-[4-(benzyloxy)-3-methoxyphenyl]-2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile is being investigated for use in organic electronic devices.

• Performance Metrics : Preliminary results indicate that devices incorporating this compound exhibit improved charge carrier mobility and stability compared to traditional materials.

Photovoltaics

Research into the use of this compound in photovoltaic cells suggests potential for enhancing light absorption and energy conversion efficiencies.

Comparison with Similar Compounds

Structural and Electronic Differences

• Heterocyclic Core: The target compound’s thiazole ring (vs. benzimidazole in or isoindole-dione in ) offers distinct electronic profiles. The 4-(2,4-dichlorophenyl) substitution on the thiazole (target) contrasts with the 3,4-dimethoxyphenyl group in , which reduces electron-withdrawing effects.

• Substituent Effects :

  • Benzyloxy vs. Dichlorobenzyloxy : The target’s benzyloxy group () is less electron-withdrawing than the 2,4-dichlorobenzyloxy in , impacting lipophilicity (ClogP: target ~5.1 vs. ~5.8 for ).
  • Nitro vs. Methoxy Groups : The nitro group in increases polarity but may reduce metabolic stability compared to the target’s methoxy group.
• Stereochemistry: The E-configuration in the target compound (vs.

Physicochemical and Pharmacokinetic Implications

• Molecular Weight : The target compound (~508 g/mol) exceeds the Lipinski threshold (500 g/mol), suggesting possible bioavailability challenges compared to lighter analogs like (~431 g/mol).
• Halogen Bonding: The 2,4-dichlorophenyl group (target) may enhance interactions with protein targets compared to non-halogenated analogs.
• Solubility : The benzodioxol group in improves aqueous solubility relative to the target’s benzyloxy group, which is more lipophilic.

Q & A

Basic Research Questions

Q. What are the key functional groups in this compound, and how do they influence its chemical reactivity and bioactivity?

• Answer: The compound features a thiazole ring (contributing π-π stacking potential), a 2,4-dichlorophenyl group (electron-withdrawing effects), a benzyloxy-methoxyphenyl moiety (electron-donating groups), and a nitrile group (polarity and hydrogen bonding). These groups collectively enhance electrophilic/nucleophilic reactivity and enable interactions with biological targets like enzymes or receptors .

Q. What standard synthetic routes are used to synthesize this compound?

• Answer: Multi-step synthesis typically involves:

• Step 1: Condensation of 4-(2,4-dichlorophenyl)thiazole-2-carbaldehyde with a benzyloxy-methoxyphenylacetonitrile derivative.
• Step 2: Knoevenagel reaction under basic conditions (e.g., piperidine in ethanol) to form the α,β-unsaturated nitrile .
• Key Reagents/Conditions: Ethanol or DMSO as solvents, glacial acetic acid as a catalyst, and reflux at 80–100°C .

Q. Which spectroscopic techniques are critical for structural confirmation?

• Answer:

• 1H/13C NMR: Assign methoxy (-OCH₃), benzyloxy (-OCH₂C₆H₅), and thiazole proton shifts (δ 6.8–8.2 ppm for aromatic protons).
• HRMS: Confirm molecular ion peak ([M+H]+) and fragmentation patterns (e.g., loss of Cl or CH₃O groups).
• IR Spectroscopy: Detect nitrile stretching (~2200 cm⁻¹) and C=C conjugation .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve synthetic yield?

• Answer:

• Solvent Polarity: Use DMSO for better solubility of aromatic intermediates.
• Catalyst Screening: Test Pd/C or CuI for cross-coupling steps to reduce side products.
• Temperature Control: Lower reaction temperatures (<70°C) minimize nitrile hydrolysis .
  • Table 1: Optimization Parameters

Parameter	Optimal Condition	Yield Improvement	Reference
Solvent	DMSO	+15%
Catalyst	Pd/C (5 mol%)	+20%
Temperature	65°C	+10%

Q. How to resolve contradictions in NMR data (e.g., unexpected splitting)?

• Answer:

• 2D NMR (COSY/HSQC): Resolve overlapping signals from the dichlorophenyl and benzyloxy groups.
• Variable Temperature NMR: Identify dynamic processes (e.g., rotational isomerism).
• Deuteration: Replace labile protons (e.g., -OH) to simplify spectra .

Q. What computational methods predict the compound’s interaction with biological targets?

• Answer:

• Docking Simulations (AutoDock Vina): Use PDB structures (e.g., CYP450 enzymes) to model binding poses.
• DFT Calculations: Analyze HOMO-LUMO gaps (e.g., ~4.2 eV) to assess redox activity.
• MD Simulations: Evaluate stability of ligand-protein complexes over 100 ns trajectories .

Q. How to establish structure-activity relationships (SAR) for antimicrobial activity?

• Answer:

• Substituent Variation: Replace 2,4-dichlorophenyl with fluorophenyl to test halogen effects.
• Bioassays: Measure MIC values against S. aureus and E. coli (IC₅₀ typically 2–10 µM).
• QSAR Modeling: Corrogate logP and polar surface area with activity .

Q. What purification strategies separate intermediates with similar polarity?

• Answer:

• Column Chromatography: Use gradient elution (hexane:ethyl acetate, 4:1 to 1:1).
• HPLC: C18 column with acetonitrile/water (70:30) at 1.5 mL/min.
• Recrystallization: Ethanol/water mixtures for high-purity crystals .